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Abstract
Neurosporaxanthin, a C35 carboxylic apocarotenoid produced by filamentous fungi such as

Neurospora crassa and Fusarium fujikuroi, is emerging as a promising precursor to vitamin A.

[1][2][3] Possessing a unique chemical structure with an unsubstituted β-ionone ring,

neurosporaxanthin has demonstrated significant bioavailability and conversion to vitamin A in

preclinical studies.[4][5] This technical guide provides a comprehensive overview of the current

scientific understanding of neurosporaxanthin as a provitamin A source, detailing its

biochemical properties, metabolic pathways, and the experimental protocols used to elucidate

its function. The information is intended to support further research and development of

neurosporaxanthin as a potential nutraceutical or therapeutic agent.

Introduction
Vitamin A and its derivatives, collectively known as retinoids, are essential micronutrients that

play critical roles in a myriad of physiological processes, including vision, immune function,

embryonic development, and cellular differentiation.[6][7][8] The primary dietary source of

vitamin A for many populations is provitamin A carotenoids, such as β-carotene, which are

enzymatically cleaved to form retinal.[5] Neurosporaxanthin, a fungal xanthophyll, has

recently been identified as a novel and highly bioavailable provitamin A carotenoid.[4] Its

distinct polarity, conferred by a terminal carboxylic acid group, may contribute to its enhanced

absorption compared to other carotenoids.[3][4] This document synthesizes the existing
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research on neurosporaxanthin, with a focus on its conversion to vitamin A and the underlying

molecular mechanisms.

Biochemical Profile and Biosynthesis
Neurosporaxanthin (β-apo-4'-carotenoic acid) is a C35 apocarotenoid with the molecular

formula C35H46O2.[3][9] Its biosynthesis in fungi like Fusarium fujikuroi involves a series of

enzymatic steps starting from geranylgeranyl diphosphate. Key enzymes in this pathway

include phytoene synthase, phytoene desaturase, and a carotenoid oxygenase.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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